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Abstract

Jaconine, a pyrrolizidine alkaloid (PA) found in plants of the Jacobaea genus, particularly
Jacobaea vulgaris (formerly Senecio jacobaea), represents a class of secondary metabolites
with significant biological activity. Like other 1,2-unsaturated PAs, jaconine is recognized for its
potential toxicity, primarily hepatotoxicity, which stems from its metabolic activation in the liver.
This technical guide provides an in-depth overview of the core knowledge surrounding
jaconine, including its chemical properties, biosynthesis, mechanism of action, and the
analytical methodologies for its study. While jaconine-specific quantitative data is limited in the
current scientific literature, this guide leverages the broader understanding of pyrrolizidine
alkaloids to offer a comprehensive resource for researchers in natural product chemistry,
toxicology, and drug development.

Introduction to Jaconine

Jaconine is a naturally occurring chlorinated pyrrolizidine alkaloid.[1] As a secondary
metabolite, it is not directly involved in the normal growth, development, or reproduction of the
plant but is thought to play a role in defense against herbivores.[2] The presence of jaconine
and other PAs in the food chain, for instance through contaminated honey or herbal remedies,
IS a matter of toxicological concern.[3]
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Chemical and Physical Properties

Jaconine is characterized by a necine base esterified with a necic acid and contains a chlorine
atom, a relatively uncommon feature among PAs.[1]

Property Value Source

Molecular Formula C18H26CINOe [1]

Molecular Weight 387.9 g/mol [1]

CAS Number 480-75-1 [4]

Appearance Crystalline solid General alkaloid property

- Soluble in organic solvents like )
Solubility General alkaloid property
chloroform and methanol

Biosynthesis of Jaconine

The biosynthesis of the pyrrolizidine skeleton in plants begins with the amino acids ornithine
and arginine, which are precursors to putrescine. Two molecules of putrescine are condensed
to form homospermidine, which then undergoes a series of enzymatic reactions to form the
characteristic bicyclic necine base. The necic acid moieties are derived from amino acids such
as isoleucine. The final steps involve the esterification of the necine base with the necic acids
to form the macrocyclic diester structure of jaconine. The chlorination step is a specific
enzymatic reaction, the details of which are not fully elucidated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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